![molecular formula C18H22O5 B3937236 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene](/img/structure/B3937236.png)
1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene
Overview
Description
1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene, also known as DMPB, is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in drug discovery and medicinal chemistry.
Scientific Research Applications
1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene has been studied extensively for its potential applications in drug discovery and medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical models, making it a promising candidate for the development of novel pain medications. Additionally, 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene has been found to possess antitumor activity, suggesting its potential use in cancer therapy.
Mechanism of Action
The exact mechanism of action of 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene is not fully understood, but it is believed to act through the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase-2 (COX-2). This leads to a reduction in inflammation and pain. 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene has also been found to induce apoptosis in cancer cells, potentially through the activation of caspase enzymes.
Biochemical and Physiological Effects:
1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene has been shown to exhibit a range of biochemical and physiological effects. In preclinical studies, it has been found to reduce inflammation and pain, as well as inhibit tumor growth. Additionally, 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene has been shown to have antioxidant and antiplatelet effects, which could have potential applications in cardiovascular disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene in lab experiments is its potent anti-inflammatory and analgesic effects, which make it a useful tool for studying pain pathways and inflammation. However, a limitation of 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene. One area of interest is its potential use in the development of novel pain medications, particularly for chronic pain conditions. Additionally, further studies are needed to elucidate the exact mechanism of action of 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene and its potential applications in cancer therapy. Finally, research on improving the solubility and bioavailability of 1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene could expand its potential applications in various experimental settings.
properties
IUPAC Name |
1,3-dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O5/c1-19-14-8-10-15(11-9-14)22-12-5-13-23-18-16(20-2)6-4-7-17(18)21-3/h4,6-11H,5,12-13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZINYDHDAXXPFTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCCOC2=C(C=CC=C2OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethoxy-2-[3-(4-methoxyphenoxy)propoxy]benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide](/img/structure/B3937158.png)
![N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide](/img/structure/B3937163.png)
![N~1~-[2-(3,4-dimethoxyphenyl)ethyl]-N~2~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3937171.png)
![N~1~-[2-(4-methoxyphenyl)ethyl]-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3937179.png)
![methyl 2-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)benzoate](/img/structure/B3937188.png)
![4-{[4-(diethylamino)benzylidene]amino}-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione](/img/structure/B3937204.png)
![N-{2-[(4-chlorophenyl)thio]ethyl}-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide](/img/structure/B3937209.png)
![1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene](/img/structure/B3937228.png)
![N-{2-[(4-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzamide](/img/structure/B3937238.png)
![1-[4-(3-chlorophenoxy)butoxy]-2-ethoxybenzene](/img/structure/B3937242.png)
![1-chloro-2-[3-(2-methoxy-4-methylphenoxy)propoxy]-4-methylbenzene](/img/structure/B3937250.png)